4-(Tert-butoxycarbonylamino)tetrahydrofuran-3-YL methanesulfonate

• IUPAC Name: [4-[(2-methylpropan-2-yl)oxycarbonylamino]oxolan-3-yl] methanesulfonate
• InChI: InChI=1S/C10H19NO6S/c1-10(2,3)16-9(12)11-7-5-15-6-8(7)17-18(4,13)14/h7-8H,5-6H2,1-4H3,(H,11,12)
• InChI Key: MFYSGLYECJKQKA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1COCC1OS(=O)(=O)C
• Molecular Formula: C10H19NO6S
• DSSTOX Substance ID: DTXSID201123122
• Molecular Weight: 281.33 g/mol
• CAS RN: 1391732-77-6

Description

Molecular Structure Analysis

The molecular structure of 4-(Tert-butoxycarbonylamino)tetrahydrofuran-3-YL methanesulfonate is related to its molecular formula, C10H19NO6S. The specific structural details are not provided in the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and density, are not provided in the search results.

Scientific Research Applications

Synthesis of Enantiopure Compounds

One key application involves the synthesis of enantiopure compounds, such as alliin analogues, from L-cysteine. This process uses N-(tert-butoxycarbonyl)-L-cysteine methyl ester to generate sulfenic acids, which are then converted into biologically active sulfoxides in enantiomerically pure form. Such compounds have potential implications in drug discovery and development (Aversa et al., 2005).

Metal-Catalyzed Reactions

The compound is also pivotal in metal-catalyzed reactions. For example, in the synthesis and utilization of Indium (I) Iodide for in situ formation of enantioenriched Allenylindium reagents, these reagents are then added to aldehydes to produce complex organic molecules with high stereochemical purity (Johns et al., 2003).

Synthesis of (Indol-3-yl)methanesulfonamide Derivatives

Another significant application is in the synthesis of (Indol-3-yl)methanesulfonamide and its derivatives, which are crucial for pharmaceutical research. These methods involve intricate reactions that enable the functionalization of indole compounds, paving the way for the development of new therapeutic agents (Korolev et al., 2003).

Radical-Induced Oxidation Studies

The study of OH-radical-induced oxidation of methanesulfinic acid highlights the importance of 4-(Tert-butoxycarbonylamino)tetrahydrofuran-3-yl methanesulfonate in understanding the behavior of methanesulfonyl radicals. This research provides insights into radical chemistry, which is fundamental to environmental chemistry and the understanding of atmospheric processes (Flyunt et al., 2001).

Molecular Material Development for Light-Emitting Devices

In materials science, the compound is used in the synthesis of molecular materials, such as Tetraphenylmethane-based compounds for light-emitting devices. These studies contribute to the advancement of electronic and photonic technologies by developing new materials with desirable emission properties (Yeh et al., 2001).